8-Hydroxyefavirenz
Overview
Description
8-Hydroxyefavirenz is a major oxidative metabolite of the non-nucleoside reverse transcriptase inhibitor efavirenz . It is formed when efavirenz is metabolized by the cytochrome P450 (CYP) isoform CYP2B6 .
Synthesis Analysis
8-Hydroxyefavirenz is formed when efavirenz is metabolized by the cytochrome P450 (CYP) isoform CYP2B6 . The metabolism of efavirenz by P450 2B6 and the naturally occurring P450 2B6.4 mutant leads to the formation of 8-hydroxyefavirenz .
Molecular Structure Analysis
The molecular formula of 8-Hydroxyefavirenz is C14H9ClF3NO3 . Its average mass is 331.674 Da and its monoisotopic mass is 331.022308 Da .
Chemical Reactions Analysis
8-Hydroxyefavirenz is formed when efavirenz is metabolized by the cytochrome P450 (CYP) isoform CYP2B6 . The metabolism of efavirenz by P450 2B6 and the naturally occurring P450 2B6.4 mutant leads to the formation of 8-hydroxyefavirenz .
Physical And Chemical Properties Analysis
8-Hydroxyefavirenz has a density of 1.6±0.1 g/cm3, a boiling point of 373.6±42.0 °C at 760 mmHg, and a flash point of 179.7±27.9 °C . It has 4 hydrogen bond acceptors, 2 hydrogen bond donors, and 3 freely rotating bonds .
Scientific Research Applications
Pharmacokinetics Research
8-Hydroxyefavirenz has been used in pharmacokinetics research. A method was developed for determining efavirenz, 8-hydroxyefavirenz, and 8,14-dihydroxyefavirenz in human plasma simultaneously using liquid chromatography–tandem mass spectrometry (LC–MS–MS). This method was used to measure the plasma concentrations of efavirenz and its metabolites from healthy volunteers after a single 600 mg oral dose of efavirenz .
Neurochemical Research
In neurochemical research, 8-Hydroxyefavirenz, the primary metabolite of the antiretroviral drug Efavirenz, has been found to stimulate the glycolytic flux in viable astrocytes in a time- and concentration-dependent manner . This alteration of astrocytic glucose metabolism by 8-Hydroxyefavirenz could contribute to the adverse neurological side effects reported for patients that are chronically treated with efavirenz-containing medications .
Antiretroviral Therapy
8-Hydroxyefavirenz is the primary metabolite of the antiretroviral drug Efavirenz, which is used in the treatment of HIV infection . Efavirenz is effective predominantly by a specific noncompetitive inhibition of HIV-1 reverse transcriptase .
Brain Cell Research
Potential adverse effects of antiretroviral compounds like 8-Hydroxyefavirenz on brain cells are being investigated in connection with the development of neurocognitive impairments in patients .
Metabolite Analysis
8-Hydroxyefavirenz is the major hepatic metabolite of the drug Efavirenz. Its pharmacokinetics and penetration in the brain have been studied .
Drug Interaction Studies
Studies have been conducted to understand the interaction of 8-Hydroxyefavirenz with other drugs and its impact on the efficacy of the treatment .
Mechanism of Action
Target of Action
8-Hydroxyefavirenz is a primary metabolite of Efavirenz , an antiretroviral medication used to treat and prevent HIV/AIDS . The primary target of 8-Hydroxyefavirenz, like Efavirenz, is the reverse transcriptase enzyme , an essential viral enzyme which transcribes viral RNA into DNA .
Mode of Action
8-Hydroxyefavirenz, similar to Efavirenz, falls in the NNRTI class of antiretrovirals . It works by blocking the function of reverse transcriptase . This inhibition prevents the transcription of viral RNA into DNA, thereby disrupting the replication of the virus.
Biochemical Pathways
It has been suggested that 8-hydroxyefavirenz may induce apoptosis in primary human hepatocytes through a jnk- and bimel-dependent mechanism . Additionally, it has been reported that 8-Hydroxyefavirenz stimulates the glycolytic flux in viable astrocytes .
Pharmacokinetics
8-Hydroxyefavirenz has been reported to display median concentrations of 0.5–1 μM in plasma and 10.2–10.4 nM in CSF . The plasma protein binding of 8-Hydroxyefavirenz is similar to that of Efavirenz . These properties suggest that 8-Hydroxyefavirenz has a significant impact on bioavailability.
Result of Action
The primary result of 8-Hydroxyefavirenz’s action is the inhibition of HIV replication by blocking the function of the reverse transcriptase enzyme . It has also been associated with inducing apoptosis in primary human hepatocytes and stimulating the glycolytic flux in viable astrocytes . These effects could contribute to the adverse neurological side effects reported for patients that are chronically treated with Efavirenz-containing medications .
Action Environment
The action, efficacy, and stability of 8-Hydroxyefavirenz can be influenced by various environmental factors. For instance, the concentration of 8-Hydroxyefavirenz in the brain and its penetration into the central nervous system (CNS) can affect its interaction with the CNS and its associated side effects
Safety and Hazards
properties
IUPAC Name |
(4S)-6-chloro-4-(2-cyclopropylethynyl)-8-hydroxy-4-(trifluoromethyl)-1H-3,1-benzoxazin-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9ClF3NO3/c15-8-5-9-11(10(20)6-8)19-12(21)22-13(9,14(16,17)18)4-3-7-1-2-7/h5-7,20H,1-2H2,(H,19,21)/t13-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOVOMPCQLMFEDT-ZDUSSCGKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C#CC2(C3=C(C(=CC(=C3)Cl)O)NC(=O)O2)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC1C#C[C@]2(C3=C(C(=CC(=C3)Cl)O)NC(=O)O2)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9ClF3NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50942769 | |
Record name | 6-Chloro-4-(cyclopropylethynyl)-4-(trifluoromethyl)-4H-3,1-benzoxazine-2,8-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50942769 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
331.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-Hydroxyefavirenz | |
CAS RN |
205754-33-2 | |
Record name | 8-Hydroxyefavirenz | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=205754-33-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 8-Hydroxyefavirenz | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0205754332 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6-Chloro-4-(cyclopropylethynyl)-4-(trifluoromethyl)-4H-3,1-benzoxazine-2,8-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50942769 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 8-HYDROXYEFAVIRENZ | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/P8S49CKH6L | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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